Cas no 2172204-31-6 ((4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine)

(4-Chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine is a specialized organic compound featuring a chloro-methylphenyl backbone coupled with a propargyloxyamine functional group. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of both chloro and methyl substituents on the aromatic ring enhances its reactivity in electrophilic substitution reactions, while the propargyloxyamine moiety offers versatility in click chemistry applications. This compound exhibits favorable stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile allows for precise modifications, making it a useful building block for researchers designing novel bioactive molecules or functional materials.

(4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine structure

2172204-31-6 structure

Product Name:(4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine

CAS No:2172204-31-6

MF:C₁₁H₁₂ClNO

MW:209.672081947327

CID:6423007

PubChem ID:165533540

Update Time:2025-05-19

(4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine Chemical and Physical Properties

Names and Identifiers

- (4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine
- [(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine
- EN300-1283409
- 2172204-31-6
- Inchi： 1S/C11H12ClNO/c1-3-6-14-13-8-10-4-5-11(12)9(2)7-10/h1,4-5,7,13H,6,8H2,2H3
- InChI Key： FGOBHMQYYPCRNL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C)CNOCC#C

Computed Properties

Exact Mass: 209.0607417g/mol
Monoisotopic Mass: 209.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 21.3Å²

(4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1283409-1.0g	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	1g	$0.0	2023-06-07
Enamine	EN300-1283409-50mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	50mg	$827.0	2023-10-01
Enamine	EN300-1283409-100mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	100mg	$867.0	2023-10-01
Enamine	EN300-1283409-250mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	250mg	$906.0	2023-10-01
Enamine	EN300-1283409-500mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	500mg	$946.0	2023-10-01
Enamine	EN300-1283409-1000mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	1000mg	$986.0	2023-10-01
Enamine	EN300-1283409-2500mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	2500mg	$1931.0	2023-10-01
Enamine	EN300-1283409-5000mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	5000mg	$2858.0	2023-10-01
Enamine	EN300-1283409-10000mg	[(4-chloro-3-methylphenyl)methyl](prop-2-yn-1-yloxy)amine	2172204-31-6	10000mg	$4236.0	2023-10-01

(4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine Related Literature

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Additional information on (4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine

Exploring the Properties and Applications of (4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine (CAS No. 2172204-31-6)

In the realm of organic chemistry, (4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine (CAS No. 2172204-31-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its propargyl ether and chloro-methylphenyl moieties, serves as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula and precise configuration make it a subject of interest for scientists exploring structure-activity relationships (SAR) in drug discovery.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of compounds like 2172204-31-6. Researchers frequently search for "propargyl ether derivatives in medicinal chemistry" or "chloro-substituted amine applications," reflecting the growing demand for innovative building blocks in synthetic pathways. The compound’s alkyne functional group further enables click chemistry applications, a hot topic in bioconjugation and material science.

From a synthetic perspective, (4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine offers opportunities for selective functionalization. Its chloro and methyl substituents on the phenyl ring allow for regioselective modifications, while the prop-2-yn-1-yloxy group facilitates Huisgen cycloaddition reactions. Such properties align with current industry demands for high-yield, scalable syntheses, as evidenced by searches for "efficient amine coupling methods" and "alkyne-based linker molecules."

Environmental and regulatory considerations also play a role in the compound’s relevance. With increasing focus on green chemistry, researchers are investigating sustainable synthesis routes for intermediates like 2172204-31-6. Queries such as "eco-friendly amine derivatives" or "non-toxic propargyl compounds" underscore this shift. The compound’s stability under mild conditions makes it a candidate for low-waste processes, a priority in modern chemical manufacturing.

In analytical chemistry, CAS No. 2172204-31-6 presents distinct spectroscopic signatures. Its NMR and IR profiles are frequently studied to validate purity and structure, addressing common questions like "how to characterize propargyl amines" or "chloro-phenyl compound analysis techniques." Advanced techniques such as LC-MS and HPLC are often employed to ensure quality, reflecting the compound’s role in high-precision applications.

Looking ahead, (4-chloro-3-methylphenyl)methyl(prop-2-yn-1-yloxy)amine holds promise in emerging fields like biomaterials and catalysis. Its dual reactivity (nucleophilic amine and electrophilic alkyne) aligns with searches for "multifunctional chemical scaffolds." As industries prioritize molecular diversity, this compound exemplifies how tailored structures can address complex challenges in science and technology.